Ethyl (3,5-dichloro-4-formylphenoxy)acetate
Cat. No. B8710579
M. Wt: 277.10 g/mol
InChI Key: XBLZDOPRPIVIGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07144889B2
Procedure details
A mixture of 2.87 g (15 mmol) A1, 2.76 g (16.5 mmol) ethyl bromoacetate and 2.90 g (21 mmol) potassium carbonate in 50 ml dry acetone were stirred for 3 h at 60° C. After filtration and removal of the solvent the residue was purified by column chromatography on Silica (ethyl acetate/methanol 100:2). Yield: 3.5.5 g (86 %) A2, colorless solid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[C:8]([OH:10])[CH:7]=[C:6]([Cl:11])[C:3]=1[CH:4]=[O:5].Br[CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[CH:9]=[C:8]([CH:7]=[C:6]([Cl:11])[C:3]=1[CH:4]=[O:5])[O:10][CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2.87 g
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Type
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reactant
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Smiles
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ClC1=C(C=O)C(=CC(=C1)O)Cl
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Name
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Quantity
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2.76 g
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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were stirred for 3 h at 60° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After filtration and removal of the solvent the residue
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by column chromatography on Silica (ethyl acetate/methanol 100:2)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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Smiles
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ClC=1C=C(OCC(=O)OCC)C=C(C1C=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
